Cas no 943967-92-8 (Chaetocyclinone A)

• Product Name: Chaetocyclinone A
• CAS No: 943967-92-8
• MF: C₁₇H₁₆O₈
• MW: 348.304145812988
• CID: 6644189
• PubChem ID: 16655650
• Update Time: 2024-02-05

Chaetocyclinone A Chemical and Physical Properties

Names and Identifiers

• DTXSID701043587
• methyl 6-hydroxy-1,7-dimethoxy-3-methyl-10-oxo-1H,10H-pyrano[4,3-b]chromene-9-carboxylate
• methyl 6-hydroxy-1,7-dimethoxy-3-methyl-10-oxo-1H,10H-pyrano[4,3-b][1]benzopyran-9-carboxylate
• Chaetocyclinone A
• 943967-92-8
• CHEBI:192346

• Inchi： 1S/C17H16O8/c1-7-5-9-12(17(23-4)24-7)14(19)11-8(16(20)22-3)6-10(21-2)13(18)15(11)25-9/h5-6,17-18H,1-4H3
• InChI Key： MUNKFZROFNVDJU-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C(=O)OC)C=2C(C2=C1C=C(C)OC2OC)=O)OC)O

Computed Properties

• Exact Mass: 348.08451746g/mol
• Monoisotopic Mass: 348.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Gallic acid and derivatives